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Compound of Interest

Compound Name: beta-Butyrolactone

Cat. No.: B051020 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the chemical properties and associated hazards of beta-butyrolactone is paramount for

ensuring laboratory safety. This guide provides a comprehensive overview of safety

precautions and handling guidelines for beta-butyrolactone, incorporating quantitative data,

and visual workflows to facilitate a safe research environment.

Hazard Identification and Classification
Beta-butyrolactone is a flammable liquid and is classified as a suspected carcinogen.[1] It is

harmful if ingested, inhaled, or absorbed through the skin.[2] The compound is an irritant to the

skin, eyes, mucous membranes, and upper respiratory tract.[2][3]

GHS Hazard Statements:

H226: Flammable liquid and vapor.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H341: Suspected of causing genetic defects.

H351: Suspected of causing cancer.[4]
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The International Agency for Research on Cancer (IARC) has classified beta-butyrolactone in

Group 2B, meaning it is "possibly carcinogenic to humans". Animal studies have shown it to be

carcinogenic in mice and rats through various routes of administration.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of beta-butyrolactone is provided in

the table below.

Property Value Reference

Molecular Formula C4H6O2 [3]

Molecular Weight 86.09 g/mol [2][3]

Appearance Clear colorless liquid [3]

Odor Acetone-like [3]

Boiling Point
160 to 163°F at 29 mmHg (71-

73°C at 39 hPa)
[2][3][4]

Melting Point -46.3°F (-43.5°C) [2][3]

Flash Point 140°F (60°C) - closed cup [2][3]

Density 1.0555 g/mL at 68°F (20°C) [2][3]

Water Solubility ≥ 100 mg/mL at 73°F (23°C) [2][3]

Vapor Pressure

0.5 mmHg at 108°F (42°C); 5.5

mmHg at 124°F (51°C); 18.5

mmHg at 163°F (73°C)

[2][3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling beta-butyrolactone to minimize

exposure risk.
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Personal Protective Equipment (PPE) Protocol

Before Handling
beta-Butyrolactone

Wear a flame-resistant
lab coat

Don appropriate chemical-resistant
gloves (e.g., Butyl rubber)

Wear safety glasses with
side shields or goggles

Use a face shield for
splash protection

Work in a certified chemical fume hood.
If not possible, use a full-face respirator

with appropriate cartridges.

Proceed with
Handling

Click to download full resolution via product page

Caption: Required PPE for handling beta-butyrolactone.

Handling and Storage
Handling:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mist.[1]

Keep away from heat, sparks, and open flames.

Take precautionary measures against static discharge. Ground and bond containers and

receiving equipment.[6]

Use non-sparking tools.[1][6]

Wash hands thoroughly after handling.[1]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly closed to prevent leakage and protect from moisture.[2]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]
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Store in a locked cabinet or other secure area.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving beta-
butyrolactone.

Emergency Response Protocol

Exposure Event

Skin Contact

Type

Eye Contact

Type

Inhalation

Type

Ingestion

Type

Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing.
Seek medical attention.

Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids.
Seek immediate medical attention.

Move to fresh air immediately.
If not breathing, give artificial respiration.

Seek immediate medical attention.

Do NOT induce vomiting.
If conscious, give 1-2 glasses of water to dilute.

Seek immediate medical attention.

Spill or Leak

Small Spill

Scale

Large Spill

Scale

Absorb with inert material (e.g., vermiculite, sand).
Collect with non-sparking tools into a suitable container for disposal.

Clean the area with soap and water.

Evacuate the area. Isolate the spill for at least 50 meters (150 feet) in all directions.
Consider downwind evacuation for at least 300 meters (1000 feet).

Contain the spill if possible. Prevent entry into drains.
Contact emergency services.

Click to download full resolution via product page

Caption: Emergency procedures for beta-butyrolactone exposure or spills.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Specific Hazards: The compound is combustible.[2] When heated to decomposition, it may

emit acrid smoke and toxic fumes of carbon monoxide and carbon dioxide.[2] Vapors can

form explosive mixtures with air.[7]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Spill and Disposal Procedures
Spill Response:

Small Spills: Absorb the spill with an inert material like vermiculite, sand, or earth.[1] Use

non-sparking tools to collect the material and place it in a suitable, sealed container for

disposal.[1]

Large Spills: Evacuate non-essential personnel from the area. For large spills, consider an

initial downwind evacuation of at least 300 meters (1000 feet).[2] Prevent the spill from

entering drains.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

It is recommended to burn the material in a chemical incinerator equipped with an

afterburner and scrubber. Alternatively, offer surplus and non-recyclable solutions to a

licensed disposal company.

Toxicological Information
The toxicological properties of beta-butyrolactone have not been exhaustively investigated.

However, available data indicates the following:
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Route of Exposure Effects Reference

Skin
Causes skin irritation. Harmful

if absorbed.
[1][2]

Eyes Causes serious eye irritation. [1]

Inhalation

Causes irritation to the upper

respiratory tract. Harmful if

inhaled.

[1][2]

Ingestion
Harmful if swallowed. Causes

gastrointestinal irritation.
[1][2]

Carcinogenicity
Suspected human carcinogen

(IARC Group 2B).
[5]

Mutagenicity
Suspected of causing genetic

defects.

Experimental Protocols: Detailed experimental protocols for the toxicological studies cited are

not readily available in the provided search results. For specific methodologies, researchers

should consult the primary literature referenced in toxicological databases. Generally,

carcinogenicity studies in animals, such as those mentioned by IARC, involve long-term

exposure of the animals to the substance via different routes (e.g., oral, dermal, injection)

followed by histopathological examination of tissues to identify tumor formation.[5] Mutagenicity

is often assessed using in vitro tests like the Ames assay or in vivo tests like the micronucleus

assay.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Incompatible Materials: Incompatible with strong oxidizing agents and strong bases.[3]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products include carbon oxides.
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Reactivity: It is hydrolyzed by water and aqueous alkali.[2][3] Studies have shown that beta-

propiolactone is significantly more reactive with nucleophiles like guanosine, RNA, and DNA

than beta-butyrolactone.[8] The main sites of alkylation are N-1 at adenosine, N-3 at

cytidine, and N-7 at guanosine.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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